2-Nitropropane
2-Nitropropane
2-Nitropropane can be converted to mutagenic metabolites by human SULT1A1.
2-Nitropropane is a synthetic, flammable, colorless liquid that is slightly soluble in water, and miscible with most aromatic hydrocarbons, ketones, esters, ethers and the lower carboxylic acids. It is used primarily both as a chemical intermediate and as a solvent for numerous commercial products. 2-Nitropropane is also used as a component of explosives and propellants, and in fuels for internal combustion engines. The primary routes of potential human exposure to 2-nitropropane are dermal contact, inhalation, and ingestion. Contact with this compound can cause irritation of the eyes and skin. Acute inhalation exposure to low levels of 2-nitropropane vapors can result in irritation of the respiratory tract. Breathing higher levels of this chemical may cause anorexia, nausea, vomiting and diarrhea. It is reasonably anticipated to be a human carcinogen. (NCI05)
2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999)
2-nitropropane is a secondary nitroalkane that is propane in which a hydrogen at position 2 has been replaced by a nitro group. Mainly used as a solvent (b.p. 120℃). It has a role as a hepatotoxic agent, a carcinogenic agent, a polar aprotic solvent and a xenobiotic.
2-Nitropropane is a synthetic, flammable, colorless liquid that is slightly soluble in water, and miscible with most aromatic hydrocarbons, ketones, esters, ethers and the lower carboxylic acids. It is used primarily both as a chemical intermediate and as a solvent for numerous commercial products. 2-Nitropropane is also used as a component of explosives and propellants, and in fuels for internal combustion engines. The primary routes of potential human exposure to 2-nitropropane are dermal contact, inhalation, and ingestion. Contact with this compound can cause irritation of the eyes and skin. Acute inhalation exposure to low levels of 2-nitropropane vapors can result in irritation of the respiratory tract. Breathing higher levels of this chemical may cause anorexia, nausea, vomiting and diarrhea. It is reasonably anticipated to be a human carcinogen. (NCI05)
2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999)
2-nitropropane is a secondary nitroalkane that is propane in which a hydrogen at position 2 has been replaced by a nitro group. Mainly used as a solvent (b.p. 120℃). It has a role as a hepatotoxic agent, a carcinogenic agent, a polar aprotic solvent and a xenobiotic.
Brand Name:
Vulcanchem
CAS No.:
79-46-9
VCID:
VC21184614
InChI:
InChI=1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
SMILES:
CC(C)[N+](=O)[O-]
Molecular Formula:
C3H7NO2
CH3CHNO2CH3
C3H7NO2
CH3CHNO2CH3
C3H7NO2
Molecular Weight:
89.09 g/mol
2-Nitropropane
CAS No.: 79-46-9
Cat. No.: VC21184614
Molecular Formula: C3H7NO2
CH3CHNO2CH3
C3H7NO2
Molecular Weight: 89.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Nitropropane can be converted to mutagenic metabolites by human SULT1A1. 2-Nitropropane is a synthetic, flammable, colorless liquid that is slightly soluble in water, and miscible with most aromatic hydrocarbons, ketones, esters, ethers and the lower carboxylic acids. It is used primarily both as a chemical intermediate and as a solvent for numerous commercial products. 2-Nitropropane is also used as a component of explosives and propellants, and in fuels for internal combustion engines. The primary routes of potential human exposure to 2-nitropropane are dermal contact, inhalation, and ingestion. Contact with this compound can cause irritation of the eyes and skin. Acute inhalation exposure to low levels of 2-nitropropane vapors can result in irritation of the respiratory tract. Breathing higher levels of this chemical may cause anorexia, nausea, vomiting and diarrhea. It is reasonably anticipated to be a human carcinogen. (NCI05) 2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999) 2-nitropropane is a secondary nitroalkane that is propane in which a hydrogen at position 2 has been replaced by a nitro group. Mainly used as a solvent (b.p. 120℃). It has a role as a hepatotoxic agent, a carcinogenic agent, a polar aprotic solvent and a xenobiotic. |
|---|---|
| CAS No. | 79-46-9 |
| Molecular Formula | C3H7NO2 CH3CHNO2CH3 C3H7NO2 |
| Molecular Weight | 89.09 g/mol |
| IUPAC Name | 2-nitropropane |
| Standard InChI | InChI=1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3 |
| Standard InChI Key | FGLBSLMDCBOPQK-UHFFFAOYSA-N |
| Impurities | 1-Nitropropane |
| SMILES | CC(C)[N+](=O)[O-] |
| Canonical SMILES | CC(C)[N+](=O)[O-] |
| Boiling Point | 248.5 °F at 760 mm Hg (NTP, 1992) 120.2 °C 120 °C 249°F |
| Colorform | Colorless liquid |
| Flash Point | 75 °F (NTP, 1992) 24 °C (75 °F)(closed cup) 39 °C (closed cup), 24 °C (open cup) 38 °C (open cup) /from table/ 24 °C c.c. 75°F |
| Melting Point | -135 °F (NTP, 1992) -91.3 °C -91 °C -135°F |
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